1-Nonanol

• CAS No.: 143-08-8
• Product Name: 1-Nonanol
• Molecular Formula: C9H20O
• Molecular Weight: 144.25 g/mol
• IUPAC Name: nonan-1-ol
• Standard InChI: InChI=1S/C9H20O/c1-2-3-4-5-6-7-8-9-10/h10H,2-9H2,1H3
• Standard InChIKey: ZWRUINPWMLAQRD-UHFFFAOYSA-N
• SMILES: CCCCCCCCCO
• Canonical SMILES: CCCCCCCCCO
• Boiling Point: 415 °F at 760 mm Hg (USCG, 1999); 213.3 °C
• Colorform: Colorless to yellowish liquid
• Density: 0.827 at 68 °F (USCG, 1999); d204 0.83; 0.8279 at 20 °C/4 °C; 0.824-0.830
• Flash Point: 165 °F (USCG, 1999); 165 °F
• Melting Point: 23 °F (USCG, 1999); -5.0 °C; Fp -5 °; -5 °C; -5°C
• Physical Description: Nonanol appears as colorless liquid with a rose or fruity odor. Floats on water. Freezing point 23°F. (USCG, 1999); Liquid; colourless liquid/rose-citrus odou
• Description: 1-Nonanol, also known as N-nonyl alcohol or 1-hydroxynonane, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, 1-nonanol is considered to be a fatty alcohol lipid molecule. 1-Nonanol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. 1-Nonanol has been detected in multiple biofluids, such as feces and urine. Within the cell, 1-nonanol is primarily located in the membrane (predicted from logP) and cytoplasm. 1-Nonanol exists in all eukaryotes, ranging from yeast to humans. 1-Nonanol participates in a number of enzymatic reactions. In particular, 1-nonanol can be biosynthesized from nonane. 1-Nonanol can also be converted into nonyl palmitate and nonyl acetate. 1-Nonanol is a bitter, clean, and dusty tasting compound that can be found in a number of food items such as rocket salad (ssp. ), fruits, mandarin orange (clementine, tangerine), and oat. This makes 1-nonanol a potential biomarker for the consumption of these food products.; Nonanol appears as colorless liquid with a rose or fruity odor. Floats on water. Freezing point 23°F. (USCG, 1999); Nonan-1-ol is a fatty alcohol consisting of a hydroxy function at C-1 of an unbranched saturated chain of nine carbon atoms. It has been isolated as a component of volatile oils from plants like Hordeum vulgare. It has a role as a plant metabolite and a volatile oil component. It derives from a hydride of a nonane.
• Solubility: 9.71e-04 M; 0.14 mg/mL at 25 °C; Miscible with alcohol, ether; Soluble in ethanol, ether; very soluble in carbon tetrachloride; In water, 140 mg/L at 25 °C; miscible with alcohol, chloroform, ether; insoluble in water; 1 ml in 3 ml 60% alcohol gives clear soln (in ethanol)
• Synonyms: Nonyl Alcohol (8CI); 1-Hydroxynonane; Linevol 9; NSC 5521; Nonanol; Octyl Carbinol; Pelargonic Alcohol; n-Nonan-1-ol; n-Nonyl Alcohol
• Vapor Pressure: 0.02 mmHg; 0.0227 mm Hg at 25 °C (est)
• Reference: 1. Opdyke DL. Monographs on fragrance raw materials. Food Cosmet Toxicol. 1973 Feb;11(1):95-115. doi: 10.1016/0015-6264(73)90065-5. PMID: 4716134.; ; 2. Zhao G, Li Y, Liu X, Liu X. Preparation of capsules containing 1-nonanol for rapidly removing high concentration phenol from aqueous solution. J Hazard Mater. 2010 Mar 15;175(1-3):715-25. doi: 10.1016/j.jhazmat.2009.10.068. Epub 2009 Oct 27. PMID: 19926216.
• PubChem Compound: 8914
• Last Modified: Nov 11 2021